Cas no 14804-26-3 (1-Chloro-4-methoxy-2,3-dimethylbenzene)

• Product Name: 1-Chloro-4-methoxy-2,3-dimethylbenzene
• CAS No: 14804-26-3
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 2111776
• PubChem ID: 12657711
• Update Time: 2025-06-12

1-Chloro-4-methoxy-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-methoxy-2,3-dimethylBenzene
• 4-chloro-2,3-dimethylanisole
• 1-Methoxy-2,3-dimethyl-4-chlorobenzene
• 1-Chloro-4-methoxy-2,3-dimethylbenzene

• MDL： MFCD25959203
• Inchi： 1S/C9H11ClO/c1-6-7(2)9(11-3)5-4-8(6)10/h4-5H,1-3H3
• InChI Key： HHBADVDGSLERMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1C)OC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Chloro-4-methoxy-2,3-dimethylbenzene

Comprehensive Overview of 1-Chloro-4-methoxy-2,3-dimethylbenzene (CAS No. 14804-26-3): Properties, Applications, and Industry Insights

1-Chloro-4-methoxy-2,3-dimethylbenzene (CAS No. 14804-26-3) is a specialized aromatic compound widely recognized for its unique chemical structure and versatile applications in organic synthesis. This chlorinated derivative of dimethylbenzene features a methoxy group at the para position, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. With the growing demand for fine chemicals and custom synthesis, this compound has garnered significant attention from researchers and industrial chemists alike.

The molecular formula of 1-Chloro-4-methoxy-2,3-dimethylbenzene is C₉H₁₁ClO, with a molecular weight of 170.64 g/mol. Its structural features include a benzene ring substituted with chlorine, methoxy, and two methyl groups, contributing to its moderate polarity and solubility in organic solvents like ethanol and dichloromethane. These properties make it an ideal candidate for cross-coupling reactions and catalyzed transformations, which are frequently searched topics in modern synthetic chemistry forums.

In recent years, the compound has been explored for its potential in green chemistry applications. Researchers are investigating its role in sustainable synthesis methods, such as microwave-assisted reactions and solvent-free protocols, aligning with the global push for eco-friendly chemical processes. This aligns with trending searches like "how to reduce waste in organic synthesis" and "alternatives to traditional halogenated solvents."

From an industrial perspective, 1-Chloro-4-methoxy-2,3-dimethylbenzene serves as a precursor for advanced materials, including liquid crystals and polymer additives. Its derivatives are being studied for OLED technology and photovoltaic materials, addressing the surge in queries about "organic electronic materials" and "energy-efficient display technologies." The compound's stability under thermal conditions further enhances its utility in high-performance applications.

Quality control and analytical methods for CAS No. 14804-26-3 are critical discussion points. Techniques like GC-MS, HPLC, and NMR spectroscopy are commonly employed for purity verification, reflecting the industry's emphasis on precision chemistry. Recent publications highlight novel detection methods using chromatography-mass spectrometry, responding to frequent searches about "how to analyze substituted benzene compounds."

Market trends indicate rising demand for 1-Chloro-4-methoxy-2,3-dimethylbenzene in Asia-Pacific regions, driven by expansions in pharmaceutical manufacturing and specialty chemicals. This correlates with search patterns like "chemical suppliers in China" and "custom synthesis outsourcing." Regulatory compliance, particularly regarding REACH and GMP standards, remains a key consideration for global distributors, as evidenced by frequent queries about "chemical compliance documentation."

Future research directions for this compound include its potential in bioconjugation techniques and prodrug development, areas generating substantial interest in medicinal chemistry circles. The compound's balanced lipophilicity makes it a candidate for drug delivery systems, addressing popular search terms like "improving drug bioavailability." Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its importance in cutting-edge chemical research.